Cas no 101622-52-0 (N-benzyl-2-chloro-7-methylpurin-6-amine)

N-benzyl-2-chloro-7-methylpurin-6-amine structure
101622-52-0 structure
Product Name:N-benzyl-2-chloro-7-methylpurin-6-amine
CAS No:101622-52-0
MF:C13H12ClN5
MW:273.720880508423
CID:1130140
PubChem ID:57346160
Update Time:2025-04-20

N-benzyl-2-chloro-7-methylpurin-6-amine Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-2-chloro-7-methylpurin-6-amine
    • 2-CHLORO-6-BENZYLAMINO-7-METHYLPURINE
    • 6-Benzylamino-2-chloro-7-methylpurine
    • 101622-52-0
    • 7H-Purin-6-amine, 2-chloro-7-methyl-N-(phenylmethyl)-
    • DTXSID10721118
    • N-Benzyl-2-chloro-7-methyl-7H-purin-6-amine
    • Inchi: 1S/C13H12ClN5/c1-19-8-16-12-10(19)11(17-13(14)18-12)15-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,15,17,18)
    • InChI Key: GSVMRXOEBNSTRI-UHFFFAOYSA-N
    • SMILES: ClC1N=C2C(=C(N=1)NCC1C=CC=CC=1)N(C)C=N2

Computed Properties

  • Exact Mass: 273.07836
  • Monoisotopic Mass: 273.0781231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 55.6Ų

Experimental Properties

  • Density: 1.40
  • PSA: 55.63
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